molecular formula C12H9ClFN B8322536 2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine

2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine

Cat. No.: B8322536
M. Wt: 221.66 g/mol
InChI Key: WBZMYTGXYCUEIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine is a useful research compound. Its molecular formula is C12H9ClFN and its molecular weight is 221.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9ClFN

Molecular Weight

221.66 g/mol

IUPAC Name

2-chloro-4-(3-fluoro-4-methylphenyl)pyridine

InChI

InChI=1S/C12H9ClFN/c1-8-2-3-9(6-11(8)14)10-4-5-15-12(13)7-10/h2-7H,1H3

InChI Key

WBZMYTGXYCUEIJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C2=CC(=NC=C2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a vial was added 2-chloro-4-bromopyridine (96 mg, 0.5 mmol), Pd(PPh3)4 (30 mg), and toluene/EtOH (4:1, 3 mL). After stirring at room temperature for 5 min, 3-fluoro-4-methylphenylboronic acid (115 mg, 0.75 mmol) and 2 M aqueous K2CO3 (1 mL) were added, and the resulting mixture was heated at 90° C. for 16 h. The resulting mixture was poured into water and extracted with EtOAc. The organic layer was dried and concentrated, and the residue was purified by preparative TLC (hexanes/EtOAc) to yield 2-chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine as a solid.
Quantity
96 mg
Type
reactant
Reaction Step One
Name
toluene EtOH
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
30 mg
Type
catalyst
Reaction Step One
Quantity
115 mg
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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